Cas no 1246223-37-9 (5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-(methylthio)-, ethyl ester)

• Product Name: 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-(methylthio)-, ethyl ester
• CAS No: 1246223-37-9
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6636468
• Update Time: 2024-01-16

5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-(methylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-(methylthio)-, ethyl ester

• Inchi： 1S/C10H11N3O2S/c1-3-15-10(14)6-4-11-8-7(6)12-5-13-9(8)16-2/h4-5,11H,3H2,1-2H3
• InChI Key： NTPDYJUONDAELT-UHFFFAOYSA-N
• SMILES： C1=NC(SC)=C2NC=C(C(OCC)=O)C2=N1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 431.8±40.0 °C(Predicted)
• pka: 10.94±0.40(Predicted)